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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzonitrile

Cat. No.: B1318791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Hydroxy-4-methylbenzonitrile, a key intermediate in various synthetic pathways. While
specific experimentally determined melting and boiling points for this compound are not readily
available in the cited literature, this document outlines the standardized experimental protocols
for their determination.

Physicochemical Data

A comprehensive search of available chemical databases did not yield specific experimentally
determined melting and boiling points for 3-Hydroxy-4-methylbenzonitrile. The following table
summarizes the available data for this compound and related isomers.

Molecular . -
Compound CAS Molecular . Melting Boiling
Weight ( . .
Name Number Formula Point (°C) Point (°C)
g/mol )
3-Hydroxy-4-
methylbenzo 3816-66-8 CsH7NO 133.15 Not available Not available
nitrile
4-Hydroxy-3-
methylbenzo 15777-70-5 CsH7NO 133.15 Not available Not available
nitrile

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1318791?utm_src=pdf-interest
https://www.benchchem.com/product/b1318791?utm_src=pdf-body
https://www.benchchem.com/product/b1318791?utm_src=pdf-body
https://www.benchchem.com/product/b1318791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of
melting and boiling points of solid organic compounds like 3-Hydroxy-4-methylbenzonitrile.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid state. This
physical property is a crucial indicator of a compound's purity.[1]

Methodology: Capillary Method

This is a common and accurate method for determining the melting point of a crystalline solid.

[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[2]

Thermometer[2]

Mortar and pestle[1]

Spatula[1]
Procedure:

o Sample Preparation: A small amount of the dry, crystalline 3-Hydroxy-4-methylbenzonitrile
is finely powdered using a mortar and pestle.[2]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.[3]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.
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e Heating: The apparatus is heated at a steady and slow rate, typically 1-2°C per minute,
especially near the expected melting point.[2]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[1] A pure compound will typically
have a sharp melting range of 0.5-1°C.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. For small quantities of a substance, a micro boiling point
determination method is employed.[4]

Methodology: Micro Boiling Point Determination
This method is suitable when only a small amount of the substance is available.[4][5]

Apparatus:

Small test tube or capillary tube[5]

Thermometer[5]

Inverted small capillary tube (fusion tube)[6]

Heating bath (e.g., Thiele tube with high-boiling point oil)[5]
Procedure:
o Sample Preparation: A few drops of the liquid sample are placed into a small test tube.[5]

o Apparatus Assembly: A smaller capillary tube, sealed at one end, is inverted and placed
inside the test tube containing the sample. This inverted tube traps a small amount of air.[6]
The test tube is then attached to a thermometer.

e Heating: The assembly is heated in a heating bath. As the temperature rises, the air trapped
in the inverted capillary will expand and exit as a stream of bubbles.[5]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://studylib.net/doc/8131875/experiment-2--organic-chemistry-i-
https://studylib.net/doc/8131875/experiment-2--organic-chemistry-i-
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://chemtips.wordpress.com/2013/07/22/determining-boiling-points-on-the-microscale/
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://chemtips.wordpress.com/2013/07/22/determining-boiling-points-on-the-microscale/
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the inverted capillary. At this point, the heating is stopped.[5]

» Boiling Point Reading: The liquid will begin to cool, and the stream of bubbles will slow down
and eventually stop. The temperature at which the liquid just begins to enter the inverted
capillary tube is the boiling point of the substance.[5]

Logical Workflow: Synthesis of Related
Aminobenzonitriles

While a specific experimental protocol for the synthesis of 3-Hydroxy-4-methylbenzonitrile
was not found, the following diagram illustrates a common synthetic pathway for a structurally
related compound, 3-Amino-4-hydroxybenzonitrile, starting from 3-Hydroxy-4-nitrobenzonitrile.
This provides a logical workflow that could be conceptually analogous to potential synthetic
routes for the target compound.

3-Hydroxy-4- Input
nitrobenzonitrile

Reagents:
- Palladium hydroxide
- Hydrogen
T q
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Caption: Synthetic pathway for the reduction of 3-Hydroxy-4-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
Hydroxy-4-methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318791#3-hydroxy-4-methylbenzonitrile-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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